2-(3-Hydroxypropyl)-6-(2-methoxy-5-methylphenyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(3-Hydroxypropyl)-6-(2-methoxy-5-methylphenyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C20H23N5O4 and its molecular weight is 397.435. The purity is usually 95%.
BenchChem offers high-quality 2-(3-Hydroxypropyl)-6-(2-methoxy-5-methylphenyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-Hydroxypropyl)-6-(2-methoxy-5-methylphenyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Biological Activities of Curcumin Derivatives
Curcumin derivatives, synthesized through modifications at the carbonyl group, exhibit enhanced biological and pharmacological activities. These activities include anti-cancer, anti-inflammatory, and antioxidant properties, making them significant in medicinal chemistry. The Schiff base, hydrazone, and oxime derivatives of curcumin and their metal complexes show potential for various therapeutic applications due to their higher potency in biological activities (Omidi & Kakanejadifard, 2020).
Imidazoquinolinamines: Immunomodulatory Effects
Imiquimod and its analogues are non-nucleoside imidazoquinolinamines that induce immune responses by activating cytokine production. Although not directly antiviral or antiproliferative in vitro, these compounds demonstrate significant immunoregulatory, antiviral, antiproliferative, and antitumor activities in vivo, suggesting their utility as topical agents for various cutaneous diseases (Syed, 2001).
Hydantoin Derivatives in Drug Discovery
Hydantoins are non-aromatic five-membered heterocycles with notable biological and pharmacological activities in therapeutic and agrochemical applications. They are essential in synthesizing non-natural amino acids and their conjugates with potential medical applications. The synthesis of hydantoins and their significance in drug discovery highlight their broad utility in developing new therapeutic agents (Shaikh et al., 2023).
PTP 1B Inhibitors Based on Thiazolidinedione Scaffold
2,4-Thiazolidinedione (TZD) scaffolds have been explored for their potential as PTP 1B inhibitors, which could manage insulin resistance associated with type 2 diabetes mellitus. The structural modifications of the TZD scaffold to design selective and potent PTP 1B inhibitors demonstrate the importance of scaffold-based drug design in addressing metabolic diseases (Verma, Yadav, & Thareja, 2019).
properties
IUPAC Name |
2-(3-hydroxypropyl)-6-(2-methoxy-5-methylphenyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N5O4/c1-12-6-7-15(29-4)14(10-12)25-13(2)11-24-16-17(21-19(24)25)22(3)20(28)23(18(16)27)8-5-9-26/h6-7,10-11,26H,5,8-9H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JXJZGQFKOQPVBY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)N2C(=CN3C2=NC4=C3C(=O)N(C(=O)N4C)CCCO)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-hydroxypropyl)-8-(2-methoxy-5-methylphenyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.